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Compound of Interest

Compound Name: Clofenetamine hydrochloride
CAS No.: 2019-16-1
Cat. No.: B12291847
Get Quote
. J

Executive Summary & Critical Disambiguation

Clofenetamine hydrochloride (CAS 511-46-6) is a benzhydryl ether derivative belonging to
the ethanolamine class of antihistamines. Historically developed as Keithon, it exhibits potent
H1-receptor antagonism and significant anticholinergic (antimuscarinic) properties. It is
structurally homologous to diphenhydramine and chlorphenoxamine, distinguished by the
presence of a para-chloro substituent on one phenyl ring and a diethylamino (rather than
dimethylamino) terminal group.

. CRITICAL DISAMBIGUATION WARNING: In modern pharmaceutical contexts, the trade
name "Keithon" is occasionally used (in specific European markets) to denote a fixed-dose
combination of Ketoprofen and Omeprazole. This guide strictly addresses the chemical entity
Clofenetamine Hydrochloride (CAS 511-46-6) and not the NSAID/PPI combination.

Chemical Identity & Physicochemical Profile[1][2][3][4]
[51[6][7][8]
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Property Specification
2-[1-(4-chlorophenyl)-1-phenylethoxy]-N,N-
IUPAC Name A pheny)-1-pheny Y]
diethylethanamine hydrochloride
CAS Number 511-46-6 (HCI salt); 2019-16-1 (Free base)
Molecular Formula C20H26CINO[1][2][3][4] - HCI
Molecular Weight 368.34 g/mol (Salt); 331.88 g/mol (Base)
Structure Class Benzhydryl ether; Ethanolamine derivative
Appearance White to off-white crystalline solid
N Soluble in water, ethanol, and chloroform;
Solubility ) ]
insoluble in ether
] ] ~170-175°C (Typical for class; specific
Melting Point

polymorphs may vary)

Pharmacology & Mechanism of Action

Clofenetamine functions as a competitive inverse agonist at the Histamine H1 receptor and a
competitive antagonist at Muscarinic Acetylcholine receptors (MAChRS). Its lipophilic
benzhydryl pharmacophore allows for blood-brain barrier (BBB) penetration, resulting in central
sedation and antiparkinsonian effects.

3.1 Mechanistic Pathway Diagram

The following diagram illustrates the dual receptor modulation profile of Clofenetamine.
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Caption: Dual pharmacodynamic action of Clofenetamine on H1 and Muscarinic receptors.

Synthesis & Manufacturing Protocol

The synthesis of Clofenetamine HCI follows a classical Williamson ether synthesis approach,
modified for steric hindrance around the benzhydryl carbon.

4.1 Retrosynthetic Analysis

e Disconnection: The ether linkage (C-O-C).

e Synthons: 1-(4-chlorophenyl)-1-phenylethanol (Tertiary alcohol) + 2-(diethylamino)ethyl
chloride.

4.2 Step-by-Step Synthesis Protocol

Step 1: Grignard Reaction (Preparation of the Carbinol)
e Reagents: 4-Chlorobenzophenone, Methylmagnesium bromide (MeMgBr), dry THF.
e Protocol:

o Charge a flame-dried reactor with 4-chlorobenzophenone dissolved in anhydrous THF
under N2 atmosphere.
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[e]

Add MeMgBr (1.2 eq) dropwise at 0°C to control exotherm.

o

Reflux for 2 hours to ensure completion.

[¢]

Quench with saturated NH4Cl solution. Extract with ethyl acetate.

[¢]

Evaporate solvent to yield 1-(4-chlorophenyl)-1-phenylethanol.
Step 2: Etherification (Williamson Synthesis)

» Reagents: Carbinol intermediate, Sodium Hydride (NaH) or NaNHz, 2-(diethylamino)ethyl
chloride HCI (neutralized to free base in situ).

e Protocol:

[¢]

Dissolve the carbinol in dry Toluene or DMF.

[¢]

Add NaH (1.5 eq) carefully; stir at 60°C until Hz evolution ceases (formation of alkoxide).

[e]

Add 2-(diethylamino)ethyl chloride (free base) dropwise.

Reflux for 12—-18 hours.

o

[¢]

Cool, wash with water to remove salts. The organic layer contains Clofenetamine free
base.

Step 3: Salt Formation
o Reagents: HCI gas or conc. HCI, Isopropanol/Ether.
e Protocol:
o Dissolve the free base in dry diethyl ether or isopropanol.
o Bubble anhydrous HCI gas or add ethanolic HCI dropwise until pH < 3.

o Precipitate forms. Filter, wash with cold ether, and recrystallize from ethanol/acetone.

4.3 Synthesis Workflow Diagram

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12291847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

MeMgBr
(Grignard Reagent)

Grignard Addition /Grignard Addition
(THF, Reflux) (THF, Reflux)

Intermediate: 2-(Diethylamino)ethyl chloride
1-(4-chlorophenyl)-1-phenylethanol + NaH (Base)

Etherification Etherification
Toluene, Reflux) (Toluene, Reflux)

Clofenetamine (Free Base)

4-Chlorobenzophenone

HCl/Isopropanol
Crystallization

Clofenetamine HCI
(CAS 511-46-6)

Click to download full resolution via product page

Caption: Synthetic route from 4-chlorobenzophenone to Clofenetamine HCI.

Analytical Methods

For quality control and identification, the following methodologies are standard.

A. High-Performance Liquid Chromatography (HPLC)

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5um, 4.6 x 150mm).

Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (60:40 v/v).

Flow Rate: 1.0 mL/min.

Detection: UV @ 220 nm (Benzene ring absorption).
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e Retention Time: Expect elution ~4—-6 mins depending on gradient.
B. Proton NMR (*H-NMR, 400 MHz, DMSO-de)

o Key Signals:

[¢]

0 7.2-7.5 (m, 9H, Aromatic protons).

[e]

5 3.4 (t, 2H, -O-CHz-).

o

& 2.6 (t, 2H, -CH2-N-).

[¢]

5 2.4 (g, 4H, N-(CH2CH3)2).

[¢]

5 1.8 (s, 3H, C-CHs).

[e]

0 0.9 (t, 6H, N-CH2-CHs3).

Toxicology & Safety

o Acute Toxicity:

o LD50 (Oral, Mouse): ~650 mg/kg [1].

o LD50 (Oral, Rat): Data extrapolated to be similar to chlorphenoxamine (~400-700 mg/kg).
e Handling Precautions:

o Potent anticholinergic; avoid inhalation of dust.

o Wear full PPE (gloves, lab coat, respirator) during synthesis.

o Store in a cool, dry place, protected from light (hygroscopic salt).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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